Cas no 1512592-80-1 (Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate)

• Product Name: Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate
• CAS No: 1512592-80-1
• MF: C₈H₈FNaO₄S
• MW: 242.199895858765
• CID: 5714704
• PubChem ID: 114287175
• Update Time: 2025-05-23

Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• SODIUM2-FLUORO-4,5-DIMETHOXYBENZENE-1-SULFINATE
• SODIUM 2-FLUORO-4,5-DIMETHOXYBENZENE-1-SULFINATE
• 1512592-80-1
• EN300-724175
• 2-fluoro-4,5-dimethoxybenzenesulfinate
• Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate

• Inchi： 1S/C8H9FO4S.Na/c1-12-6-3-5(9)8(14(10)11)4-7(6)13-2;/h3-4H,1-2H3,(H,10,11);/q;+1/p-1
• InChI Key： IIGXXVHCLIKOMK-UHFFFAOYSA-M
• SMILES： S(C1C(=CC(=C(C=1)OC)OC)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 242.00250235g/mol
• Monoisotopic Mass: 242.00250235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate

Introduction to Sodium 2-Fluoro-4,5-dimethoxybenzene-1-sulfinate (CAS No. 1512592-80-1)

Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate (CAS No. 1512592-80-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the development of innovative therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate consists of a benzene ring substituted with a fluoro group at the second position, methoxy groups at the fourth and fifth positions, and a sulfinate group at the first position. This arrangement imparts distinct reactivity and functionality to the molecule, making it a valuable intermediate in organic synthesis. The presence of the fluoro group, in particular, is known to enhance metabolic stability and binding affinity in drug candidates, which is a critical factor in pharmaceutical design.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic clearance, and target interaction. Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate, with its precise fluorination pattern, offers a versatile platform for exploring these effects. Studies have demonstrated that fluorinated derivatives can exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

One of the most compelling applications of Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate is in the synthesis of novel pharmaceuticals. Researchers have leveraged its structural features to develop compounds with enhanced activity against various diseases. For instance, recent studies have highlighted its role in creating potent inhibitors targeting enzymes involved in cancer metabolism. The sulfinate moiety provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

The sulfinate group in Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate also makes it an interesting candidate for material science applications. Sulfinate compounds are known for their ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination. These properties are exploited in the development of advanced materials such as catalysts and polymer additives. The fluoro and methoxy substituents further contribute to its versatility by influencing solubility and intermolecular interactions.

Advances in synthetic methodologies have enabled more efficient production of Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate, making it more accessible for research purposes. Modern techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, facilitating larger-scale preparations. These advancements are crucial for supporting ongoing research and commercial development efforts.

The safety profile of Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate is another area of interest. While comprehensive toxicological data is still being gathered, preliminary studies suggest that it exhibits low toxicity under controlled conditions. However, as with any chemical compound, proper handling procedures must be followed to ensure safety in laboratory and industrial settings. Researchers emphasize the importance of using appropriate personal protective equipment (PPE) and working within well-ventilated environments.

In conclusion, Sodium 2-fluoro-4,5-dimethoxybenzene-1-sulfinate (CAS No. 1512592-80-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in the advancement of chemical innovation.